Cas no 2229507-25-7 (O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229507-25-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5923236
• PubChem ID: 165627727
• Update Time: 2025-05-19

O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine
• EN300-1795317
• 2229507-25-7
• O-{[1-(1-ethoxyethyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C8H17NO2/c1-3-10-7(2)8(4-5-8)6-11-9/h7H,3-6,9H2,1-2H3
• InChI Key： TZYPPYAFHXBAAC-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(CON)CC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229507-25-7)

O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229507-25-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopropylmethyl and ethoxyethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a hydroxylamine derivative, which is pivotal in the development of novel bioactive molecules. The compound's CAS number 2229507-25-7 ensures precise identification in regulatory and commercial contexts, making it a critical reference for laboratories and industries.

In recent years, the demand for O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine has surged, driven by its potential in drug discovery and material science. Its cyclopropyl ring contributes to enhanced stability and bioavailability, a feature highly sought after in the design of next-generation therapeutics. The compound's ethoxyethyl moiety further enhances its solubility, making it suitable for a wide range of formulations. As the pharmaceutical industry shifts toward targeted drug delivery systems, this compound's unique properties align perfectly with modern research trends, including small-molecule inhibitors and bioconjugation techniques.

The synthesis of CAS No. 2229507-25-7 involves multi-step organic reactions, often starting from readily available precursors like cyclopropanecarboxaldehyde. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize yield and purity. Analytical methods like HPLC and NMR spectroscopy are routinely used to characterize the compound, ensuring compliance with stringent quality standards. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's growing importance in high-value chemical production.

From an industrial perspective, O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine is increasingly featured in green chemistry initiatives. Its potential for low-waste synthesis and compatibility with biodegradable solvents aligns with global sustainability goals. Moreover, the compound's applications extend to crop protection agents, where its structural motifs are leveraged to develop environmentally friendly pesticides. This dual utility in pharmaceuticals and agrochemicals positions it as a compound of strategic importance in the chemical sector.

Safety and handling of CAS No. 2229507-25-7 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include cool, dry environments to maintain stability. These precautions are consistent with broader industry practices for specialty chemicals, ensuring safe utilization across research and manufacturing settings.

In conclusion, O-{1-(1-ethoxyethyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229507-25-7) represents a cutting-edge example of modern chemical innovation. Its multifaceted applications, from drug development to sustainable agriculture, underscore its relevance in contemporary science. As research continues to unveil new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental stewardship.